Cas no 852956-40-2 ((4-methylphenyl)(thiophen-2-yl)methanamine)

• Product Name: (4-methylphenyl)(thiophen-2-yl)methanamine
• CAS No: 852956-40-2
• MF: C₁₂H₁₃NS
• MW: 203.30332159996
• CID: 1067163
• PubChem ID: 4962318
• Update Time: 2025-11-02

(4-methylphenyl)(thiophen-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• Thiophen-2-yl(p-tolyl)methanamine
• 1-(4-methylphenyl)-1-(2-thienyl)methanamine(SALTDATA: HCl)
• C-Thiophen-2-yl-C-p-tolyl-methylamine
• Z94597988
• (4-methylphenyl)(thiophen-2-yl)methanamine
• (4-methylphenyl)-thiophen-2-ylmethanamine
• D86957
• AKOS017273891
• AKOS000212073
• 852956-40-2
• CS-0281250
• CHEMBL3461738
• EN300-13244
• 1-(4-methylphenyl)-1-(2-thienyl)methanamine
• 1-(4-METHYLPHENYL)-1-(THIOPHEN-2-YL)METHANAMINE
• (4-methylphenyl)(thien-2-yl)methylamine

• MDL： MFCD06655743
• Inchi： 1S/C12H13NS/c1-9-4-6-10(7-5-9)12(13)11-3-2-8-14-11/h2-8,12H,13H2,1H3
• InChI Key： CFTDRQBJPRGTHP-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C1C=CC(C)=CC=1)N

Computed Properties

• Exact Mass: 203.07687059g/mol
• Monoisotopic Mass: 203.07687059g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 54.3Ų

Additional information on (4-methylphenyl)(thiophen-2-yl)methanamine

Recent Advances in the Study of (4-methylphenyl)(thiophen-2-yl)methanamine (CAS: 852956-40-2)

In recent years, (4-methylphenyl)(thiophen-2-yl)methanamine (CAS: 852956-40-2) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its aromatic thiophene and methylphenyl moieties, has been the subject of numerous studies aimed at elucidating its pharmacological profile and synthetic pathways. The following sections provide a comprehensive overview of the latest research findings, methodologies, and implications associated with this molecule.

Recent studies have focused on the synthesis and optimization of (4-methylphenyl)(thiophen-2-yl)methanamine, with particular emphasis on improving yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to achieve higher efficiency and reduced byproduct formation. The study reported a yield of 85% under optimized conditions, marking a significant improvement over traditional methods. Additionally, the research highlighted the compound's stability under various pH conditions, which is critical for its potential use in drug formulations.

Pharmacological investigations have revealed promising results regarding the biological activity of (4-methylphenyl)(thiophen-2-yl)methanamine. In vitro studies conducted by a team at the University of Cambridge demonstrated its potent affinity for serotonin receptors, particularly the 5-HT_2A subtype. These findings suggest potential applications in the treatment of neuropsychiatric disorders such as depression and anxiety. Furthermore, preliminary animal models indicated a favorable pharmacokinetic profile, with good oral bioavailability and minimal off-target effects. However, further clinical trials are necessary to validate these observations in humans.

The structural versatility of (4-methylphenyl)(thiophen-2-yl)methanamine has also spurred interest in its use as a scaffold for the development of novel derivatives. A 2024 study published in Bioorganic & Medicinal Chemistry Letters explored the synthesis of analogs with modified thiophene rings, aiming to enhance receptor selectivity and metabolic stability. Among the derivatives tested, several exhibited improved binding affinity and reduced cytotoxicity, paving the way for future drug discovery efforts. These advancements underscore the compound's potential as a cornerstone in the design of next-generation therapeutics.

Despite these promising developments, challenges remain in the commercialization and large-scale production of (4-methylphenyl)(thiophen-2-yl)methanamine. Regulatory hurdles, coupled with the need for extensive safety profiling, pose significant barriers to its transition from the laboratory to the clinic. Nevertheless, ongoing research and collaborative efforts between academia and industry are expected to address these challenges, ultimately unlocking the full therapeutic potential of this intriguing molecule.

In conclusion, (4-methylphenyl)(thiophen-2-yl)methanamine (CAS: 852956-40-2) represents a compelling area of study within the chemical biology and pharmaceutical sectors. Its unique structural features, coupled with promising pharmacological properties, make it a valuable candidate for further investigation. As research continues to advance, this compound may well emerge as a key player in the development of innovative treatments for a range of medical conditions.